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Compound of Interest

Compound Name: N,N-Dimethyl-4-nitroaniline

Cat. No.: B014474 Get Quote

Essential Safety and Handling Guide for N,N-
Dimethyl-4-nitroaniline
This guide provides crucial safety protocols and logistical information for the handling and

disposal of N,N-Dimethyl-4-nitroaniline, tailored for research scientists and drug development

professionals. Adherence to these procedures is vital for ensuring laboratory safety and

operational integrity.

Personal Protective Equipment (PPE)
When handling N,N-Dimethyl-4-nitroaniline, a comprehensive PPE strategy is mandatory to

prevent exposure. The following table summarizes the required equipment.
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Protection Type Specific Equipment
Standard/Specificati

on
Purpose

Eye/Face Protection

Safety glasses with

side-shields or

goggles, Face shield

NIOSH (US) or EN

166 (EU) approved

Protects against dust,

splashes, and vapors.

[1][2][3][4][5][6]

Skin Protection

Chemical-resistant

gloves (inspect before

use), Complete suit

protecting against

chemicals

Regulation (EU)

2016/425, EN 374

Prevents skin contact

with the chemical.[2]

[3][4][6] The type of

protective equipment

must be selected

according to the

concentration and

amount of the

dangerous substance

at the specific

workplace.[3]

Respiratory Protection

NIOSH/MSHA or

European Standard

EN 149 approved

respirator

29 CFR 1910.134 or

EN 149

Required when

exposure limits may

be exceeded or if

irritation occurs. Use a

full-face particle

respirator type N99

(US) or type P2 (EN

143) cartridges as a

backup to engineering

controls.

Body Protection
Full body protective

clothing
N/A

To be worn when

there is a risk of

overexposure.[7]

Hazard Summary
N,N-Dimethyl-4-nitroaniline is classified as a hazardous chemical. The primary hazards are

summarized below.
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Hazard

Classification
Category Signal Word Hazard Statement

Acute Oral Toxicity Category 3 Danger
Toxic if swallowed.[1]

[2][5]

Acute Dermal Toxicity Category 3 Danger
Toxic in contact with

skin.[1][2]

Acute Inhalation

Toxicity
Category 3 Danger Toxic if inhaled.[1][2]

Skin

Corrosion/Irritation
Category 2 Danger

Causes skin irritation.

[2][5]

Serious Eye

Damage/Irritation
Category 2 Danger

Causes serious eye

irritation.[2][5]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 Danger
May cause respiratory

irritation.[2][5]

Combustible Dust May form N/A

May form combustible

dust concentrations in

air.[1][2]

Experimental Workflow for Handling N,N-Dimethyl-4-
nitroaniline
The following diagram outlines the standard procedure for the safe handling of N,N-Dimethyl-
4-nitroaniline from preparation to disposal.
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Caption: Workflow for Safe Handling of N,N-Dimethyl-4-nitroaniline.
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Procedural Guidance
Handling Protocol:

Engineering Controls: Always handle N,N-Dimethyl-4-nitroaniline in a well-ventilated area,

preferably within a chemical fume hood.[1] Ensure that eyewash stations and safety showers

are readily accessible.[1][2][4]

Avoid Dust Formation: Take measures to prevent the formation of dust during handling, as it

can form combustible mixtures in the air.[1][2][3][6]

Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical.

[1][2] Do not eat, drink, or smoke in the work area.[1][2]

Clothing: Contaminated clothing should be removed immediately and laundered before

reuse.[1]

Disposal Plan:

Waste Collection: All waste materials, including unused chemicals and contaminated PPE,

should be collected in suitable, closed containers for disposal.[3][6][8]

Labeling: Clearly label all waste containers with the contents and associated hazards.

Professional Disposal: Dispose of contents and containers through a licensed professional

waste disposal service or an approved waste disposal plant.[1][2][4][6] Do not allow the

chemical to enter drains or the environment.[3][6]

Spill Management: In case of a spill, evacuate the area and prevent further leakage if it is

safe to do so.[3][6] Use appropriate PPE and collect the spilled material using a method that

does not create dust, such as sweeping or shoveling, and place it in a suitable container for

disposal.[2][3][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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